Cas no 2138160-82-2 (Tert-butyl 2-[1-(aminooxy)-3,3,5-trimethylcyclohexyl]acetate)

• Product Name: Tert-butyl 2-[1-(aminooxy)-3,3,5-trimethylcyclohexyl]acetate
• CAS No: 2138160-82-2
• MF: C₁₅H₂₉NO₃
• MW: 271.395664930344
• CID: 6326312
• PubChem ID: 165745133
• Update Time: 2025-05-21

Tert-butyl 2-[1-(aminooxy)-3,3,5-trimethylcyclohexyl]acetate Chemical and Physical Properties

Names and Identifiers

• 2138160-82-2
• tert-butyl 2-[1-(aminooxy)-3,3,5-trimethylcyclohexyl]acetate
• EN300-705058
• Tert-butyl 2-[1-(aminooxy)-3,3,5-trimethylcyclohexyl]acetate

• Inchi： 1S/C15H29NO3/c1-11-7-14(5,6)10-15(8-11,19-16)9-12(17)18-13(2,3)4/h11H,7-10,16H2,1-6H3
• InChI Key： CVWFWDOZAXQCLU-UHFFFAOYSA-N
• SMILES： O(C1(CC(=O)OC(C)(C)C)CC(C)CC(C)(C)C1)N

Computed Properties

• Exact Mass: 271.21474379g/mol
• Monoisotopic Mass: 271.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.6Ų

Additional information on Tert-butyl 2-[1-(aminooxy)-3,3,5-trimethylcyclohexyl]acetate

Tert-butyl 2-[1-(aminooxy)-3,3,5-trimethylcyclohexyl]acetate (CAS No. 2138160-82-2): An Overview

Tert-butyl 2-[1-(aminooxy)-3,3,5-trimethylcyclohexyl]acetate (CAS No. 2138160-82-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of aminoxy derivatives and is characterized by its tert-butyl ester functionality and a substituted cyclohexane ring. The compound's structure and properties make it a valuable candidate for various applications, including drug discovery and chemical synthesis.

The aminooxy group in Tert-butyl 2-[1-(aminooxy)-3,3,5-trimethylcyclohexyl]acetate is particularly noteworthy due to its reactivity and ability to form stable covalent bonds with aldehydes and ketones. This property has been exploited in the development of bioconjugates and targeted drug delivery systems. Recent studies have shown that compounds containing the aminooxy group can be used to label proteins and other biomolecules with high specificity and efficiency, making them valuable tools in both research and therapeutic applications.

The tert-butyl ester functionality in Tert-butyl 2-[1-(aminooxy)-3,3,5-trimethylcyclohexyl]acetate adds stability to the molecule, protecting it from premature hydrolysis and degradation. This feature is particularly important in pharmaceutical applications where maintaining the integrity of the compound during storage and administration is crucial. The tert-butyl ester can also be selectively cleaved under specific conditions, allowing for controlled release of the active moiety.

The substituted cyclohexane ring in Tert-butyl 2-[1-(aminooxy)-3,3,5-trimethylcyclohexyl]acetate contributes to the compound's overall conformational flexibility and hydrophobicity. These properties are essential for optimizing the compound's interactions with biological targets such as enzymes and receptors. The trimethyl substitution on the cyclohexane ring further enhances the compound's lipophilicity, which can improve its cell membrane permeability and bioavailability.

In recent years, Tert-butyl 2-[1-(aminooxy)-3,3,5-trimethylcyclohexyl]acetate has been studied for its potential as a prodrug or a precursor for prodrug synthesis. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The tert-butyl ester group in this compound can be designed to be cleaved by specific enzymes or under specific physiological conditions, releasing the active aminooxy derivative. This approach can improve the pharmacokinetic properties of drugs, such as their solubility, stability, and distribution.

One of the key areas of research involving Tert-butyl 2-[1-(aminooxy)-3,3,5-trimethylcyclohexyl]acetate is its application in targeted therapy for cancer. The compound's ability to form stable conjugates with targeting ligands makes it a promising candidate for developing targeted drug delivery systems. For example, conjugates of this compound with antibodies or peptides that specifically bind to tumor-associated antigens can be used to deliver cytotoxic agents directly to cancer cells while minimizing toxicity to healthy tissues.

Beyond cancer therapy, Tert-butyl 2-[1-(aminooxy)-3,3,5-trimethylcyclohexyl]acetate has also shown potential in other therapeutic areas such as neurodegenerative diseases and inflammatory disorders. The compound's ability to cross the blood-brain barrier (BBB) due to its lipophilic nature makes it a suitable candidate for developing drugs that target central nervous system (CNS) disorders. Additionally, its anti-inflammatory properties have been explored in preclinical studies for treating conditions such as rheumatoid arthritis and multiple sclerosis.

The synthesis of Tert-butyl 2-[1-(aminooxy)-3,3,5-trimethylcyclohexyl]acetate involves several well-established chemical reactions. One common approach is to start with a commercially available tert-butyl acetate derivative and functionalize it through a series of steps including nucleophilic substitution, reduction, and coupling reactions with an appropriate amino alcohol precursor. The final step typically involves the formation of the aminooxy group through an oxidation reaction followed by an O-alkylation step.

In conclusion, Tert-butyl 2-[1-(aminooxy)-3,3,5-trimethylcyclohexyl]acetate (CAS No. 2138160-82-2) is a versatile compound with significant potential in various fields of medicinal chemistry and pharmaceutical research. Its unique structural features make it suitable for developing targeted drug delivery systems, prodrugs, and bioconjugates with improved pharmacological properties. Ongoing research continues to explore new applications and optimize its use in therapeutic settings.